Cas no 140398-47-6 (1H-Pyrazol-5-ol, 3-methyl-4-phenyl-1-(2-pyridinyl)-)

• Product Name: 1H-Pyrazol-5-ol, 3-methyl-4-phenyl-1-(2-pyridinyl)-
• CAS No: 140398-47-6
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 1297948
• PubChem ID: 13590499
• Update Time: 2025-04-20

1H-Pyrazol-5-ol, 3-methyl-4-phenyl-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 3-methyl-4-phenyl-1-(2-pyridinyl)-
• 3-methyl-4-phenyl-1-(pyridin-2-yl)-1H-pyrazol-5-ol
• SCHEMBL10551890
• BDBM50361140
• DB-359072
• SCHEMBL4746341
• CHEMBL3145270
• CHEMBL1933615
• 101800-02-6
• ENZ
• 140398-47-6
• 5-methyl-4-phenyl-2-(pyridin-2-yl)-1H-pyrazol-3(2H)-one
• DB-357182

• Inchi： 1S/C15H13N3O/c1-11-14(12-7-3-2-4-8-12)15(19)18(17-11)13-9-5-6-10-16-13/h2-10,17H,1H3
• InChI Key： SKSYZEHWGCTZPG-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=C(C)NN1C1C=CC=CN=1

Computed Properties

• Exact Mass: 251.10599
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 50.94